Cas no 52554-29-7 (2,3,5-Tri-O-benzyl-D-arabinofuranosyl chloride)

• Product Name: 2,3,5-Tri-O-benzyl-D-arabinofuranosyl chloride
• CAS No: 52554-29-7
• MF: C₂₆H₂₇ClO₄
• MW: 438.943186998367
• CID: 2855322
• Update Time: 2023-11-22

2,3,5-Tri-O-benzyl-D-arabinofuranosyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3,5-tri-O-benzyl-α- and β-D-arabinofuranosyl chlorides
• 2,3,5-Tris-O-(phenylmethyl)-D-arabinofuranosyl chloride
• 2,3,5-Tri-O-benzyl-D-arabinofuranosyl chloride
• (3S,4R,5R)-2-chloro-3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolane
• 1-chloro-Tri-2,3,5-O-benzyl-D-arabofuranose
• 1-chloro-Tri-2,3,5-O-benzyl-D- arabofuranose
• 2,3,5-Tri-O-benzyl-1-a-D-arabinofuranosyl chloride
• (2R,3R,4S)-3,4-Bis(benzyloxy)-2-((benzyloxy)methyl)-5-chlorotetrahydrofuran
• (3S)-2-Chloro-3beta,4alpha-bis(benzyloxy)-5beta-(benzyloxymethyl)tetrahydrofuran

• Inchi： 1S/C26H27ClO4/c27-26-25(30-18-22-14-8-3-9-15-22)24(29-17-21-12-6-2-7-13-21)23(31-26)19-28-16-20-10-4-1-5-11-20/h1-15,23-26H,16-19H2/t23-,24-,25+,26?/m1/s1
• InChI Key： YBBDIXWREGHZRM-DYXQDRAXSA-N
• SMILES： ClC1[C@H]([C@@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 486
• XLogP3: 4.8
• Topological Polar Surface Area: 36.9

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.0E-3 g/L) (25 ºC),